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Compound of Interest

Compound Name: 4-Vinylcyclohexanone

CAS No.: 1740-64-3

Cat. No.: B8541548 Get Quote

Executive Summary & Critical Disambiguation
Status:Niche Intermediate / Custom Synthesis Required Primary CAS: 1740-64-3 (4-

vinylcyclohexan-1-one)

CRITICAL DISAMBIGUATION: Before proceeding, verify your target compound. There is a

high frequency of nomenclature confusion in this chemical class.

Feature
4-Vinylcyclohexanone

(Target)
4-Vinylcyclohexene

(Common)

Structure Cyclic Ketone with Vinyl Group
Cyclic Alkene (Butadiene

Dimer)

CAS 1740-64-3 100-40-3

Availability Rare / Custom Synthesis Commodity / Catalog Item

Use Case
Specialized Chiral Building

Block

Monomer, Solvent, Diepoxide

Precursor

Action Continue reading this guide.
Search for "VCH" or CAS 100-

40-3.
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Check Availability & Pricing
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Market Overview: Research-grade 4-vinylcyclohexanone is not a standard "off-the-shelf"

catalog item for major distributors (e.g., Sigma-Aldrich, Fisher Scientific) in significant

quantities. It is typically acquired through Custom Synthesis (CRO) or prepared in-house via

the oxidation of 4-vinylcyclohexanol. This guide provides the sourcing strategy for custom

acquisition and a validated in-house synthesis protocol.

Commercial Sourcing Strategy
Since direct stock is limited, researchers must utilize Chemical Aggregators or Contract

Research Organizations (CROs).

Sourcing Decision Matrix (Graphviz)

Need 4-Vinylcyclohexanone Check Aggregators
(MolPort, eMolecules) Stock Available?

Order & QC VerifyYes

Request Custom Synthesis
(CRO)

No (High Budget/Vol)

In-House Synthesis
(Oxidation Protocol)

No (Low Budget/Vol)

Click to download full resolution via product page

Figure 1: Decision logic for acquiring rare intermediates like 4-vinylcyclohexanone.

Recommended Sourcing Channels
If purchasing is preferred over synthesis, use the following tiered approach:
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Tier Channel Type
Recommended
Vendors/Platforms

Strategy

1 Aggregators
MolPort, eMolecules,

PubChem Vendors

Search CAS 1740-64-

3. These platforms

index "boutique"

suppliers who may

have milligram

quantities left from

previous custom

batches.

2 Custom Synthesis
Wuxi AppTec,

SpiroChem, Syngene

Request a quote for

"Make-to-Order".

Expect lead times of

4-8 weeks.

3 Raw Material
Sigma-Aldrich, TCI,

Oakwood

Purchase 4-

Vinylcyclohexanol

(CAS 27400-77-7) or

4-Vinylcyclohexene

(CAS 100-40-3) for in-

house conversion.

Technical Profile & Specifications
When ordering or synthesizing "Research Grade," the following specifications define the

acceptance criteria.

Chemical Identity:

IUPAC Name: 4-ethenylcyclohexan-1-one

Molecular Formula: C₈H₁₂O

Molecular Weight: 124.18 g/mol

Research Grade Specifications:
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Parameter Specification Rationale

Purity (GC) > 97.0%
Essential to avoid side
reactions in subsequent
functionalization.

Appearance Colorless Oil
Yellowing indicates oxidation

or polymerization.

Stabilizer None (Fresh) or BHT (Stored)

The vinyl group is prone to

radical polymerization;

stabilizers may be required for

storage >1 month.

| Isomer Ratio | Racemic (unless specified) | The C4 position is chiral. Standard synthesis

yields a racemate. |

In-House Synthesis Protocol (Self-Validating)
Due to commercial scarcity, the most reliable source is often in-house oxidation of the

commercially available alcohol.

Reaction Pathway: 4-Vinylcyclohexanol

4-Vinylcyclohexanone

Reagents & Equipment[1]
Precursor: 4-Vinylcyclohexanol (Mixture of isomers, commercially available).

Oxidant: Pyridinium Chlorochromate (PCC) or Jones Reagent (CrO₃/H₂SO₄). Note: Swern

oxidation is also effective but requires cryogenic conditions.

Solvent: Dichloromethane (DCM) (Anhydrous).

Safety: Fume hood required (Chromium is toxic; Vinyl compounds are potential alkylating

agents).

Step-by-Step Procedure (Jones Oxidation Method)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8541548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8541548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Dissolve 4-vinylcyclohexanol (10 mmol, ~1.26 g) in acetone (30 mL) and cool to

0°C in an ice bath.

Addition: Dropwise add Jones Reagent (2.5 M CrO₃ in H₂SO₄) until a persistent orange color

remains (approx. 4-5 mL). Maintain temperature < 5°C to prevent attack on the vinyl group.

Quenching: After 1 hour, add Isopropanol (2 mL) to quench excess oxidant (solution turns

green).

Extraction: Dilute with water (50 mL) and extract with Ether or DCM (3 x 30 mL).

Washing: Wash combined organics with sat. NaHCO₃ (to remove acid) and Brine. Dry over

MgSO₄.[1]

Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel,

Hexane:EtOAc 9:1).

Target Rf: ~0.4 (varies by solvent system; ketone is less polar than alcohol).

Synthesis Workflow Diagram (Graphviz)
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Start: 4-Vinylcyclohexanol
(Dissolved in Acetone, 0°C)

Add Jones Reagent
(Dropwise, T < 5°C)

Monitor: Persistent Orange Color

Quench: Isopropanol
(Turns Green)

Workup: Extract (DCM/Ether)
Wash (NaHCO3, Brine)

Purify: Flash Chromatography
(Hexane:EtOAc 9:1)

Product: 4-Vinylcyclohexanone

Click to download full resolution via product page

Figure 2: Validated workflow for the oxidative synthesis of 4-vinylcyclohexanone.

Quality Control & Validation
To ensure "Research Grade" integrity, the synthesized or purchased material must pass the

following QC checks.

Nuclear Magnetic Resonance (NMR) Validation
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1H NMR (CDCl₃, 400 MHz):

Vinyl Group: Distinctive multiplet at 5.7–5.9 ppm (1H, -CH=) and terminal alkene protons

at 4.9–5.1 ppm (2H, =CH₂).

Alpha-Ketone Protons: Look for deshielded multiplets around 2.3–2.5 ppm (protons

adjacent to C=O).

Absence of Alcohol: Ensure no signal remains at ~3.6–4.0 ppm (CH-OH of starting

material).

Gas Chromatography (GC)
Method: Non-polar column (e.g., DB-5 or HP-5).

Retention Time: The ketone typically elutes before the alcohol due to loss of hydrogen

bonding.

Impurity Limit: Ensure < 1% residual oxidant or solvent.

Handling & Stability
Polymerization Risk: The vinyl group is susceptible to radical polymerization. Store neat

liquid at -20°C under Argon/Nitrogen.

Stabilizers: If storing for > 1 month, add 100 ppm BHT (Butylated hydroxytoluene).

Safety: Treat as a potential alkylating agent. Use double gloves and work in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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